BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2,3-
Difluoronitrobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Difluoronitrobenzene

Cat. No.: B1293642

Essential Safety and Handling Guide for 2,3-
Difluoronitrobenzene

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2,3-Difluoronitrobenzene.
Adherence to these protocols is essential for ensuring laboratory safety and operational
integrity.

Hazard Identification and Physicochemical
Properties

2,3-Difluoronitrobenzene is a chemical compound that requires careful handling due to its
hazardous properties. It is classified with the signal word "Warning" and is known to cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]
Some sources also indicate it may be harmful if swallowed (H302).

Physicochemical Data Summary

The following table summarizes key quantitative data for 2,3-Difluoronitrobenzene.
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Property Value Source(s)
CAS Number 6921-22-8 [1][21[3]
Molecular Formula CeH3F2NO2 [1112]14]
Molecular Weight 159.09 g/mol [1112]14]
Physical Form Liquid [4]

Boiling Point 219.0 £ 20.0 °C at 760 mmHg

Flash Point 90-93.1°C [3]

Store at room temperature in a
Storage ) [11[2]
well-ventilated, locked place.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety.
The required equipment is detailed below.
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Protection Type

Specification

Source(s)

Eye/Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH

standards).

Skin Protection

- Gloves: Chemical-resistant,
impervious gloves (e.g., Butyl
rubber). Gloves must be
inspected before use and
changed immediately if
contaminated.[1][5] - Clothing:
Fire/flame resistant and
impervious lab coat or a
complete chemical protection
suit.[1][6]

[1](5](6]

Respiratory Protection

- Standard Use: Handle only in
a well-ventilated area or a
chemical fume hood.[1] - High
Concentrations/Spills: If
ventilation is inadequate,
exposure limits are exceeded,
or irritation is experienced, a
full-face respirator with
appropriate cartridges (e.g.,
type ABEK, EN 14387) must
be used.[1][6]

Operational Plan: Safe Handling Protocol

A systematic approach to handling 2,3-Difluoronitrobenzene is crucial. Follow these

procedural steps to minimize risk.

Step 1: Preparation and Area Setup

» Verify Ventilation: Ensure the chemical fume hood is operational and certified.
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» Assemble PPE: Don all required PPE as specified in the table above.

o Prepare Materials: Gather all necessary equipment, including non-sparking tools, and place
absorbent, disposable bench paper in the work area.[1]

e Locate Safety Equipment: Confirm the location and functionality of the nearest emergency
exit, safety shower, and eyewash station.

Step 2: Chemical Handling

o Transport: Transport the chemical in a sealed, properly labeled, and shatter-proof secondary
container.

» Dispensing: Conduct all dispensing and handling operations inside the chemical fume hood.

» Avoid Contact: Avoid all contact with skin and eyes and prevent inhalation of vapors or mists.

[1][6]

« Ignition Sources: Keep away from heat, sparks, and open flames. Use measures to prevent
the buildup of electrostatic charge.[1][6]

o Closure: Keep the container tightly closed when not in use.[1]
Step 3: Post-Handling and Decontamination
¢ Clean Up: Decontaminate all work surfaces after use.

 PPE Removal: Remove gloves and other disposable PPE using a technique that avoids skin
contact. Dispose of them as contaminated waste.

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Move the person to fresh air. If

breathing is difficult, provide

oxygen. If the person is not
Inhalation Yo ) ) P o [1]

breathing, give artificial

respiration. Seek immediate

medical attention.[1]

Immediately remove all
contaminated clothing. Wash
. the affected area with plenty of
Skin Contact T
soap and water. If skin irritation

occurs, seek medical attention.

[1]

Rinse cautiously with pure
water for at least 15 minutes,
holding the eyelids open.

Eye Contact Remove contact lenses if [1]
present and easy to do. Seek
immediate medical attention

from a specialist.[1]

Rinse mouth thoroughly with

water. Do NOT induce

vomiting. Never give anything
Ingestion by mouth to an unconscious [1]

person. Call a poison control

center or doctor immediately.

[1]

Accidental Release Measures
e Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Control Ignition: Remove all sources of ignition.[1]
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o Contain Spill: Prevent further leakage if it is safe to do so. Do not allow the chemical to enter
drains or sewer systems.[1]

e Absorb: Cover the spill with an inert, non-combustible absorbent material (e.g., sand, earth,
vermiculite).[7]

o Collect: Using spark-proof tools, collect the absorbed material and place it into a suitable,
closed, and properly labeled container for disposal.[1]

Disposal Plan

Proper disposal of 2,3-Difluoronitrobenzene and associated waste is a legal and safety
requirement.

Step 1: Waste Segregation

o Collect all waste containing 2,3-Difluoronitrobenzene, including contaminated PPE and
absorbent materials, in a dedicated, clearly labeled, and sealed hazardous waste container.

Step 2: Chemical Waste Disposal

o The material must be disposed of through a licensed chemical destruction facility.[1]
» Controlled incineration with flue gas scrubbing is a suitable method.[1]

e Do not discharge the chemical or its containers into sewer systems or waterways.[1]
Step 3: Container Disposal

o Empty containers should be triple-rinsed with a suitable solvent.[1]

» The rinsate should be collected and treated as hazardous waste.

o After rinsing, containers can be offered for recycling or reconditioning, or they can be
punctured to prevent reuse and disposed of in a sanitary landfill, in accordance with local
regulations.[1]

Workflow for Safe Handling and Disposal
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The following diagram illustrates the logical workflow for the safe management of 2,3-
Difluoronitrobenzene in a laboratory setting.

Step 1: Preparation
- Verify Fume Hood
- Don Full PPE
- Prepare Workspace

(&

Y

4 Step 2: Handling )

- Work in Fume Hood
- Use Non-Sparking Tools
- Avoid Contact & Inhalation

:If Exposure Occurs If Spill Occurs

Emergency: Exposure
- Follow First Aid Protocol

- Remove Contaminated Clothing
- Seek Medical Attention

|

i

! Emergency: Spill

1 - Evacuate & Ventilate
| - Contain & Absorb

| - Collect for Disposal
|

Step 3: Post-Handling
- Decontaminate Surfaces
- Doff & Dispose of PPE
- Personal Hygiene

Y

Step 4: Waste Collection
- Segregate Contaminated Waste
- Use Labeled, Sealed Containers

Step 5: Disposal
- Transfer to Licensed Facility
- Incineration or Destruction
- Rinse/Puncture Containers
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Click to download full resolution via product page

Caption: Workflow for handling 2,3-Difluoronitrobenzene from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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